Cas no 75961-80-7 (7-Oxabicyclo[4.1.0]heptane-1-carbonitrile, 3,4-dibromo-)

• Product Name: 7-Oxabicyclo[4.1.0]heptane-1-carbonitrile, 3,4-dibromo-
• CAS No: 75961-80-7
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 538734
• PubChem ID: 12686969
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-1-carbonitrile, 3,4-dibromo- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-1-carbonitrile, 3,4-dibromo-
• 3,4-dibromo-7-oxabicyclo[4.1.0]heptane-6-carbonitrile
• 3,4-Dibromo-7-oxabicyclo[4.1.0]heptane-1-carbonitrile
• 75961-80-7
• DTXSID60506891

• Inchi： 1S/C7H7Br2NO/c8-4-1-6-7(3-10,11-6)2-5(4)9/h4-6H,1-2H2
• InChI Key： RXRSJVAPVXUWST-UHFFFAOYSA-N
• SMILES： BrC1C(CC2C(C#N)(C1)O2)Br

Computed Properties

• Exact Mass: 278.88941
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.32